5-amino-3-[(2-phenoxyethyl)thio][1,2,4]triazolo[4,3-a]pyrimidin-7-ol

• IUPAC Name: 5-amino-3-(2-phenoxyethylsulfanyl)-8H-[1,2,4]triazolo[4,3-a]pyrimidin-7-one
• InChI: InChI=1S/C13H13N5O2S/c14-10-8-11(19)15-12-16-17-13(18(10)12)21-7-6-20-9-4-2-1-3-5-9/h1-5,8H,6-7,14H2,(H,15,16,19)
• InChI Key: JIIFSOGPYOJOPD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCCSC2=NN=C3N2C(=CC(=O)N3)N
• Molecular Formula: C13H13N5O2S
• Molecular Weight: 303.34 g/mol

Description

5-amino-3-[(2-phenoxyethyl)thio][1,2,4]triazolo[4,3-a]pyrimidin-7-ol is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-amino-3-[(2-phenoxyethyl)thio][1,2,4]triazolo[4,3-a]pyrimidin-7-ol is not fully understood. However, it has been proposed that the compound exerts its antitumor activity by inhibiting the activity of DNA topoisomerase II. It has also been found to inhibit the replication of HIV-1 and HCV viruses by targeting the viral RNA-dependent RNA polymerase.
Biochemical and Physiological Effects:
Studies have shown that 5-amino-3-[(2-phenoxyethyl)thio][1,2,4]triazolo[4,3-a]pyrimidin-7-ol exhibits cytotoxic effects on various cancer cell lines. It has also been found to inhibit the growth of bacteria such as Staphylococcus aureus and Escherichia coli. Additionally, it has been shown to inhibit the replication of viruses such as HIV-1 and HCV.

Advantages and Limitations for Lab Experiments

One advantage of using 5-amino-3-[(2-phenoxyethyl)thio][1,2,4]triazolo[4,3-a]pyrimidin-7-ol in lab experiments is its broad-spectrum activity against cancer cell lines, bacteria, and viruses. Additionally, it has been found to exhibit low toxicity towards normal cells. However, one limitation of using this compound is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of 5-amino-3-[(2-phenoxyethyl)thio][1,2,4]triazolo[4,3-a]pyrimidin-7-ol. One direction is to further investigate its mechanism of action and its potential use as a therapeutic agent for various diseases. Another direction is to explore its potential as a fluorescent probe for DNA detection and its use in molecular biology studies. Additionally, further studies can be conducted to improve the solubility and bioavailability of this compound.

Synthesis Methods

The synthesis of 5-amino-3-[(2-phenoxyethyl)thio][1,2,4]triazolo[4,3-a]pyrimidin-7-ol involves the reaction of 2-(2-phenoxyethylthio) acetohydrazide and 3,4-dihydro-6-methyl-4-oxo-5-pyrimidinecarboxylic acid in the presence of acetic anhydride and triethylamine. The reaction occurs under reflux conditions and yields the desired compound in good yield.

Scientific Research Applications

5-amino-3-[(2-phenoxyethyl)thio][1,2,4]triazolo[4,3-a]pyrimidin-7-ol has been studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and molecular biology. It has been found to exhibit antitumor, antiviral, and antibacterial activities. Additionally, it has been studied for its potential use as a fluorescent probe for DNA detection and as a potential therapeutic agent for Alzheimer's disease.